p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95%
Overview
Description
P-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95% (p-FHFIPB) is a fluorinated compound that is used in a variety of scientific research applications. It is a colorless liquid with a melting point of -45 °C and a boiling point of 102 °C. It is a perfluorinated compound with a high degree of chemical stability, which makes it suitable for a wide range of laboratory experiments.
Scientific Research Applications
P-FHFIPB is used in a variety of scientific research applications. It has been used as a reagent for the synthesis of other fluorinated compounds, as a solvent for various organic reactions, and as a catalyst for the synthesis of polymers. It has also been used as a precursor for the synthesis of organofluorine compounds.
Mechanism of Action
The mechanism of action of p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95% is not well understood. It is believed that the fluorinated compound acts as a Lewis acid and reacts with other molecules to form new compounds. This reaction is believed to be responsible for the synthesis of other fluorinated compounds, as well as the synthesis of organofluorine compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95% are not well understood. It is believed that the compound may have some toxic effects on humans, but further research is needed to confirm this.
Advantages and Limitations for Lab Experiments
The main advantage of p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95% is its high degree of chemical stability, which makes it suitable for a wide range of laboratory experiments. It is also non-toxic and non-reactive, making it safe to handle. However, the compound is not very soluble in water, which can limit its use in some experiments.
Future Directions
The future of p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95% is promising. It is being studied for its potential use in the synthesis of new fluorinated compounds, as well as its potential use in drug development. Additionally, further research is needed to understand the biochemical and physiological effects of the compound. Finally, more research is needed to understand the mechanism of action of p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95% and to develop new methods for its synthesis.
Synthesis Methods
P-FHFIPB can be synthesized by a reaction between 2-hydroxyhexafluoropropane and benzene. This reaction is carried out in a solvent such as toluene at a temperature of 80 °C. The reaction is catalyzed by a Lewis acid such as boron trifluoride or sulfuric acid. The reaction produces a 95% yield of p-Fluoro-(2-hydroxyhexafluoroisopropyl)benzene, 95%.
properties
IUPAC Name |
1,1,1,3,3,3-hexafluoro-2-(4-fluorophenyl)propan-2-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F7O/c10-6-3-1-5(2-4-6)7(17,8(11,12)13)9(14,15)16/h1-4,17H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFFCPASLKRVTCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(F)(F)F)(C(F)(F)F)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F7O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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